Cas no 89878-35-3 (Benzene, 1-[[3-(4-methoxyphenyl)-2-propynyl]oxy]-4-phenoxy-)

Benzene, 1-[[3-(4-methoxyphenyl)-2-propynyl]oxy]-4-phenoxy- structure
89878-35-3 structure
Product Name:Benzene, 1-[[3-(4-methoxyphenyl)-2-propynyl]oxy]-4-phenoxy-
CAS No:89878-35-3
MF:C22H18O3
MW:330.376526355743
CID:586146
PubChem ID:13313455
Update Time:2025-04-19

Benzene, 1-[[3-(4-methoxyphenyl)-2-propynyl]oxy]-4-phenoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-[[3-(4-methoxyphenyl)-2-propynyl]oxy]-4-phenoxy-
    • 1-methoxy-4-[3-(4-phenoxyphenoxy)prop-1-ynyl]benzene
    • DTXSID60536395
    • 89878-35-3
    • 1-Methoxy-4-[3-(4-phenoxyphenoxy)prop-1-yn-1-yl]benzene
    • SCHEMBL10834508
    • Inchi: 1S/C22H18O3/c1-23-19-11-9-18(10-12-19)6-5-17-24-20-13-15-22(16-14-20)25-21-7-3-2-4-8-21/h2-4,7-16H,17H2,1H3
    • InChI Key: TVBMIDNXIIIRMW-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C1C=CC(=CC=1)OCC#CC1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 330.125594432g/mol
  • Monoisotopic Mass: 330.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 427
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 27.7Ų
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.